Cas no 95711-04-9 (3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine)

• Product name: 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine
• CAS No: 95711-04-9
• MDL: MFCD00244669
• CID: 4667627

3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-PHENOXY-5-(TRIFLUOROMETHYL)PYRIDINE
• 3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL PHENYL ETHER
• 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine

• MDL： MFCD00244669

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine

3-Chloro-2-Phenoxy-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Chloro-2-phenoxy-5-(trifluoromethyl)pyridine (CAS No. 95711-04-9) is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by a pyridine ring system with three distinct substituents: a chlorine atom at position 3, a phenoxy group at position 2, and a trifluoromethyl group at position 5. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity and reactivity.

The synthesis of 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and improve selectivity. These advancements highlight the compound's importance in both academic and industrial settings.

One of the most intriguing aspects of 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine is its potential as a building block for more complex molecules. Its pyridine ring serves as an excellent platform for further functionalization, enabling the creation of derivatives with diverse biological activities. For example, the introduction of additional substituents or modifications to existing groups can significantly alter the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

Recent research has also delved into the biological activity of 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine, particularly its potential as an agrochemical agent. Studies have demonstrated that this compound exhibits remarkable insecticidal activity against various pest species, making it a promising candidate for the development of eco-friendly pesticides. Furthermore, its ability to inhibit key enzymes involved in plant growth regulation has opened new avenues for its use in crop protection.

In addition to its practical applications, 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine has been extensively studied for its electronic properties. The presence of electron-withdrawing groups such as the trifluoromethyl group enhances the molecule's electron-deficient nature, making it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices, where its unique electronic characteristics could contribute to improved device performance.

The safety and environmental impact of 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine have also been subjects of recent investigations. While preliminary data suggest that the compound is relatively stable under normal conditions, further studies are required to fully understand its degradation pathways and potential ecological risks. Regulatory agencies are closely monitoring these findings to ensure that any commercial applications adhere to safety standards.

In conclusion, 3-chloro-2-phenoxy-5-(trifluoromethyl)pyridine (CAS No. 95711-04-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within the chemical sciences. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific progress and industrial development.